Cas no 28560-79-4 (Thiophene, 3-(4-nitrophenyl)-)

• Product Name: Thiophene, 3-(4-nitrophenyl)-
• CAS No: 28560-79-4
• MF: C₁₀H₇NO₂S
• MW: 205.233081102371
• CID: 1435138
• PubChem ID: 10679754
• Update Time: 2025-04-20

Thiophene, 3-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 3-(4-nitrophenyl)-
• 3-(4-nitrophenyl)thiophene
• 28560-79-4
• 3-(4-nitrophenyl)-thiophene
• SCHEMBL24726553
• EN300-745864

• Inchi： 1S/C10H7NO2S/c12-11(13)10-3-1-8(2-4-10)9-5-6-14-7-9/h1-7H
• InChI Key： RJJDVDAZSZRRLG-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 205.01981
• Monoisotopic Mass: 205.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 74.1Ų

Experimental Properties

• PSA: 43.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes